Tert-butyl 3-hydroxy-3-(hydroxymethyl)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 3-hydroxy-3-(hydroxymethyl)piperidine-1-carboxylate
• InChI: InChI=1S/C11H21NO4/c1-10(2,3)16-9(14)12-6-4-5-11(15,7-12)8-13/h13,15H,4-8H2,1-3H3
• InChI Key: BZUJNOSCUZJLSA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1)(CO)O
• Molecular Formula: C11H21NO4
• Molecular Weight: 231.29 g/mol

Description

Tert-butyl 3-hydroxy-3-(hydroxymethyl)piperidine-1-carboxylate is a chemical compound with the CAS Number: 1403766-49-3. It has a molecular weight of 231.29. The IUPAC name for this compound is tert-butyl 3-hydroxy-3-(hydroxymethyl)piperidine-1-carboxylate.

Molecular Structure Analysis

The molecular formula of this compound is C11H21NO4. It has an average mass of 215.289 Da and a monoisotopic mass of 215.152145 Da.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. The compound should be stored in a refrigerator.

Scientific Research Applications

Synthetic Intermediates and Molecular Structures

• Tert-butyl 3-hydroxy-3-(hydroxymethyl)piperidine-1-carboxylate derivatives have been identified as crucial intermediates in the synthesis of biologically active compounds, including crizotinib, a drug used in cancer therapy. The synthesis involves multiple steps, starting from tert-butyl-4-hydroxypiperdine-1-carboxylate, and the structures are confirmed by MS and 1 HNMR spectrum analyses, highlighting their significance in medicinal chemistry (Kong et al., 2016).

Crystal Structure Analysis

• X-ray crystallography has been used to analyze the molecular structure of tert-butyl 3-hydroxy-3-(hydroxymethyl)piperidine-1-carboxylate derivatives. For example, tert-butyl (6S)-6-isobutyl-2,4-dioxopiperidine-1-carboxylate was studied to understand its structural orientation, showcasing the importance of these compounds in understanding molecular interactions and crystal packing influenced by O-H...O=C hydrogen bonds (Didierjean et al., 2004).

Synthesis of Substituted Piperidines

• The compound serves as a scaffold for the preparation of substituted piperidines, as demonstrated in the synthesis of tert-butyl trans-4-ethynyl-3-hydroxypiperidine-1-carboxylate. This process involves regioselective ring-opening and 1,3-dipolar cycloaddition reactions, indicating its versatility in creating diverse molecular structures (Harmsen et al., 2011).

Preparation of Polyhydroxylated Piperidines

• The compound acts as a common precursor for the synthesis of various polyhydroxylated piperidines. An efficient synthesis involving diastereoselective nucleophilic addition and intramolecular cyclization was reported, demonstrating its utility in the preparation of biologically significant molecules such as 1-deoxy-L-mannojirimycin and L-fagomycin (Ramalingam et al., 2012).

Safety And Hazards

The compound has several hazard statements: H302, H315, H319, H335. These indicate that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. The precautionary statements include recommendations such as avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection.